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Compound of Interest

Compound Name: Glycochenodeoxycholic acid-d4

Cat. No.: B593819 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and preparation of

Glycochenodeoxycholic acid-d4 (GCDCA-d4), a crucial internal standard for quantitative

bioanalysis. The methodologies outlined are based on established chemical principles and

publicly available data for analogous compounds.

Introduction
Glycochenodeoxycholic acid-d4 is the deuterium-labeled form of Glycochenodeoxycholic

acid (GCDCA), a primary conjugated bile acid formed in the liver by the conjugation of

chenodeoxycholic acid (CDCA) with glycine.[1][2] In clinical and pharmacological research,

deuterated standards like GCDCA-d4 are indispensable for accurate quantification of their

endogenous counterparts in biological matrices using mass spectrometry-based techniques

such as GC-MS or LC-MS.[1][3] The stable isotope label provides a distinct mass shift without

significantly altering the chemical and physical properties, making it an ideal internal standard

for correcting variations in sample preparation and instrument response.[4]

This guide details a plausible synthetic route, experimental protocols, and relevant quantitative

data for the preparation of Glycochenodeoxycholic acid-d4.
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The following table summarizes the key quantitative specifications for

Glycochenodeoxycholic acid-d4, as reported by various commercial suppliers. These

parameters are critical for researchers using this compound as a quantitative standard.

Parameter Value Source(s)

Molecular Formula C₂₆H₃₉D₄NO₅ [3][5]

Formula Weight 453.7 g/mol [3][6]

CAS Number 1201918-16-2 [3][5]

Chemical Purity ≥98% [3]

Deuterium Incorporation ≥99% deuterated forms (d₁-d₄) [3][6]

Appearance
Crystalline solid / Off-white

solid
[3][5]

Storage Temperature -20°C [3]

Stability ≥ 2 years at -20°C [3]

Solubility (approx.)
Ethanol: ~1 mg/mL, DMSO:

~10 mg/mL, DMF: ~10 mg/mL
[3]

Synthesis Pathway and Experimental Workflow
The synthesis of Glycochenodeoxycholic acid-d4 can be logically approached through the

coupling of a deuterated chenodeoxycholic acid backbone with glycine. Commercially available

Chenodeoxycholic acid-(2,2,4,4-d4) serves as the ideal starting material. The overall process

involves the activation of the carboxylic acid of the deuterated bile acid followed by amide bond

formation with glycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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